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Compound of Interest

Compound Name:
3-(3-Chlorophenyl)propan-1-amine

hydrochloride

CAS No.: 104774-92-7

Cat. No.: B1463031 Get Quote

Executive Summary
Immediate Action Required: This compound is a halogenated aromatic amine salt. It must NOT

be disposed of via sanitary sewer (sink) or mixed with general organic waste streams. The

presence of the chlorine atom on the aromatic ring mandates disposal as Halogenated Organic

Waste to prevent the formation of dioxins during standard incineration.

Key Hazards:

Chemical Nature: Acidic (HCl salt), potentially acute toxic (amine), environmental persistence

(halogenated).

Incompatibility: Strong oxidizers (nitric acid, permanganates) and strong bases (liberates

volatile free amine).

Chemical Profile & Hazard Identification
Use this data to validate the identity of the waste stream before processing.
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Property Data Operational Implication

Compound Name
3-(3-Chlorophenyl)propan-1-

amine hydrochloride
Primary label identifier.

Structure Cl-C₆H₄-(CH₂)₃-NH₂ · HCl
Contains Nitrogen (NOx risk)

and Chlorine (HCl/Dioxin risk).

CAS (Analog)

Note: Specific CAS for 3-Cl

isomer HCl salt is rare. Refer

to 4-Cl analog for proxy

data:377084-66-7

Use "Halogenated Amine HCl"

if specific CAS is not in your

EHS database.

Molecular Weight ~206.11 g/mol

Heavier than water; solid form

is likely a white/off-white

powder.

Acidity (pH) ~4.0–5.0 (in 10% aq. solution)
Corrosive to metal. Do not

store in metal drums.

Solubility
Water-soluble; Soluble in

Methanol/DMSO

Can be dissolved for liquid

disposal if required, but solid

disposal is preferred.

Pre-Disposal Protocol: The "Self-Validating" System
Do not proceed to disposal until these three checks are complete. This ensures the waste

stream is stable and correctly classified.

Validation Step 1: Phase Determination
Is the waste Solid or Liquid?

Solid (Pure Substance/Powder): Keep as solid. Do not dissolve unnecessarily.

Liquid (Reaction Mixture/Mother Liquor): Identify the solvent. If the solvent is halogenated

(DCM, Chloroform), the entire mixture is Halogenated. If the solvent is non-halogenated

(Methanol, Ethyl Acetate) but contains >1-2% of this compound, classify the entire mixture

as Halogenated to be safe.
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Validation Step 2: pH & Compatibility Check
Test: Wet a pH strip with the waste (if liquid) or a small aqueous solution of the solid.

Result: Expect pH < 6.

Action: If mixing with other amine wastes, ensure the receiving container is not strongly basic

(pH > 10). Mixing an acidic HCl salt with a high-pH basic waste will generate heat

(exothermic neutralization) and may release the free amine as a vapor.

Rule: Add small amounts slowly if combining with other amine wastes.

Validation Step 3: Oxidizer Screen
Critical: Ensure no Nitric Acid, Peroxides, or Permanganates are present in the waste

container.

Mechanism: Mixing amines with oxidizers can form explosive N-chloro compounds or

nitrosamines.

Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Expired/Excess Powder)

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is

acceptable but poses a breakage risk.

Transfer: Transfer the powder using a chemically resistant spatula. Avoid generating dust.[1]

[2][3]

Labeling:

Primary Tag: "Hazardous Waste - Solid"

Constituents: "3-(3-Chlorophenyl)propan-1-amine HCl"[4][5]

Hazard Checkbox: [x] Toxic [x] Irritant [x] Halogenated

Secondary Containment: Place the HDPE jar inside a clear plastic zip-bag to contain any

external residue.
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Scenario B: Liquid Waste (Solutions/Rinsates)
Segregation: Do not pour into the "General Organic" or "Non-Halogenated" drum.

Container Selection: Use the laboratory's designated "Halogenated Solvent Waste" carboy

(typically Red or Yellow tagged).

Solvent Compatibility:

Compatible: Dichloromethane, Chloroform, Methanol, Ethanol.

Incompatible: Aqueous bleach (NaOCl), Nitric Acid waste.

Labeling: Ensure the tag lists "Halogenated Organics" and specifically names the amine.

Visual Decision Logic (DOT Diagram)
The following flow chart illustrates the decision-making process for disposing of 3-(3-

Chlorophenyl)propan-1-amine HCl, ensuring compliance with RCRA and safety standards.
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Waste Generation:
3-(3-Chlorophenyl)propan-1-amine HCl

Determine Physical State

Solid (Powder/Crystals) Liquid (Solution)

Select Container:
Wide-Mouth HDPE Jar Check Solvent Type

Labeling Requirement:
'Toxic', 'Halogenated'

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, EtOH)

DESTINATION:
Halogenated Organic Waste

(High Temp Incineration)

Direct Path Is Concentration > 1%?

Yes (>1%)

DESTINATION:
Non-Halogenated Waste

(Only if trace < 1%)

No (<1%)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of halogenated amine salts. Note that

significant concentrations in non-halogenated solvents usually default to the halogenated

stream to prevent contamination.
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Spill Management & Emergency Procedures
If a spill occurs during the disposal process, execute the S.I.N. protocol immediately:

S - Safety: Don PPE. For this compound, use Nitrile gloves (minimum 0.11 mm thickness)

and safety goggles. If powder is airborne, use an N95 or P100 respirator.

I - Isolate: Evacuate the immediate area (10-foot radius). Mark the zone.

N - Notify: Contact the lab safety officer.

Cleanup Protocol:

Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels (dampened with

water) to dissolve/bind the powder, then scoop into a hazardous waste bag.

Liquid Spill: Absorb with vermiculite or sand. Do not use "Acid Neutralizer" (carbonate based)

initially, as this may cause rapid foaming if the solution is concentrated HCl salt. Absorb first,

then wipe down with a mild soap solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC162012500&countryCode=US&language=en
https://www.angenechemical.com/sds/178033-78-8.pdf
https://www.fishersci.com/store/msds?partNumber=AC276582500&countryCode=US&language=en
https://www.bldpharm.com/products/1168139-40-9.html
https://www.bldpharm.com/products/1168139-40-9.html
https://www.americanelements.com/1376000-87-1-3r-3-amino-3-3-chlorophenyl-propanamide-hydrochloride
https://www.benchchem.com/product/b1463031#3-3-chlorophenyl-propan-1-amine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1463031#3-3-chlorophenyl-propan-1-amine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1463031#3-3-chlorophenyl-propan-1-amine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1463031#3-3-chlorophenyl-propan-1-amine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1463031?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

